3,6-Di(pyridin-4-yl)-9H-carbazole

• IUPAC Name: 3,6-dipyridin-4-yl-9H-carbazole
• InChI: InChI=1S/C22H15N3/c1-3-21-19(13-17(1)15-5-9-23-10-6-15)20-14-18(2-4-22(20)25-21)16-7-11-24-12-8-16/h1-14,25H
• InChI Key: COOAKNLLDYWZBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3=CC=NC=C3)C4=C(N2)C=CC(=C4)C5=CC=NC=C5
• Molecular Formula: C22H15N3
• Molecular Weight: 321.4 g/mol

Description

3,6-Di(pyridin-4-yl)-9H-carbazole is a useful research compound. Its molecular formula is C22H15N3 and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Organic Light-Emitting Diodes (OLEDs)

3,6-Di(pyridin-4-yl)-9H-carbazole derivatives have been explored for their utility in green phosphorescent organic light-emitting diodes (PHOLEDs). These compounds, modified with carbazole and diphenylamine units, exhibit bipolar charge transport properties and high quantum efficiencies, making them suitable for PHOLED applications (Park & Lee, 2013).

2. Electroluminescent Materials

Research has also shown that certain derivatives of this compound, when used as ligands, can significantly enhance the solubility of Ir(III) complexes. These complexes are noted for their high external quantum efficiency and luminous efficiency in green-emitting polymer light-emitting diodes, contributing to the field of electroluminescent materials (Cho et al., 2010).

3. Phosphorescent Organic Light-Emitting Diodes (PhOLEDs)

In the context of blue phosphorescent organic light-emitting diodes (PhOLEDs), new host molecules based on this compound have been developed. These host molecules exhibit high glass transition temperatures and suitable triplet energies, contributing to the efficient functioning of blue PhOLEDs (Cho et al., 2014).

4. Electrochromic Materials

A significant application of this compound is found in the synthesis of robust polycarbazole films through electrochemical methods. These films show reversible electrochemical oxidation and significant electrochromic behavior, changing color upon oxidation, which is valuable for the development of electrochromic materials (Hsiao & Lin, 2016).

5. Mechanoluminescent Materials

Research has also delved into the design and synthesis of heteroleptic cationic Ir(III) complexes involving this compound derivatives. These complexes exhibit unique photophysical properties, including dual-emission, aggregation-induced fluorescence, and mechanoluminescence. This makes them suitable for applications in data security protection and the design of smart luminescent materials (Song et al., 2016).